Cas no 57191-36-3 (Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]-)

Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]- structure
57191-36-3 structure
Product Name:Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]-
CAS No:57191-36-3
MF:C11H9ClN2S
MW:236.720559835434
CID:346205
PubChem ID:21391443
Update Time:2025-04-19

Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]-
    • 4-(6-chloropyridin-2-yl)sulfanylaniline
    • SCHEMBL11684703
    • DTXSID40612848
    • 4-[(6-Chloropyridin-2-yl)sulfanyl]aniline
    • 57191-36-3
    • Inchi: 1S/C11H9ClN2S/c12-10-2-1-3-11(14-10)15-9-6-4-8(13)5-7-9/h1-7H,13H2
    • InChI Key: SGHUHGZAYCDXBZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)SC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 236.01767
  • Monoisotopic Mass: 236.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 38.91
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